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Introduction

Boc-a-aminoisobutyric acid (Boc-Aib-OH) is a synthetic amino acid derivative that plays a
crucial role as a building block in peptide synthesis and pharmaceutical development.[1] The
incorporation of the tert-butoxycarbonyl (Boc) protecting group on the alpha-amino group of a-
aminoisobutyric acid enhances its stability and controls its reactivity during the stepwise
assembly of peptide chains.[1] Its unique gem-dimethyl structure introduces significant
conformational constraints on the peptide backbone, making it a valuable tool for designing
peptides and peptidomimetics with stable secondary structures, such as helices. This guide
provides a comprehensive overview of the core physicochemical properties of Boc-Aib-OH,
detailed experimental protocols for their determination, and logical workflows to support its
application in research and development.

Core Physicochemical Data

The fundamental physicochemical properties of Boc-a-aminoisobutyric acid are summarized
below. These values are critical for its handling, storage, and application in synthetic chemistry.
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Property Value Source(s)

Boc-Aib-OH, Boc-a-
methylalanine, 2-((tert-

Synonyms ) [1][2]
butoxycarbonyl)amino)-2-

methylpropanoic acid

CAS Number 30992-29-1 [1][21[3]
Molecular Formula CoH17NOa4 [1112]14]
Molecular Weight 203.24 g/mol [21[41[5]
Appearance White crystalline powder [1][2][4]
Melting Point 115-125°C [1112][3]
pKa (Predicted) 411 +£0.10 [2][6]

Soluble in Chloroform,
. Dichloromethane, Ethyl
Solubility [21[61[7]
Acetate, DMSO, Acetone, and

DMF.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of Boc-a-
aminoisobutyric acid are provided below. These protocols are synthesized from standard
laboratory practices.

Synthesis of Boc-a-aminoisobutyric acid

This protocol describes a general procedure for the N-protection of a-aminoisobutyric acid
using di-tert-butyl dicarbonate (Boc20).[2][6]

Materials:
e a-Aminoisobutyric acid

» Di-tert-butyl dicarbonate (Bocz0)
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1.0 N Sodium hydroxide (NaOH) solution
1,4-Dioxane
Stir plate and magnetic stir bar

Reaction flask

Procedure:

Dissolve a-aminoisobutyric acid in a solvent mixture of 1.0 N NaOH solution and 1,4-
dioxane.[2][6]

To this solution, add di-tert-butyl dicarbonate (Boc20). A typical molar ratio is 2 equivalents of
Boc20 per equivalent of the amino acid.[2][6]

Stir the reaction mixture vigorously at room temperature for approximately 16-24 hours.[2][6]

Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC).

Upon completion, work up the reaction mixture. This typically involves acidification to
protonate the carboxylic acid, followed by extraction with an organic solvent (e.g., ethyl
acetate).

The organic layers are then combined, dried over an anhydrous salt (e.g., NazS0a), filtered,
and concentrated under reduced pressure to yield the crude product.

Purify the product by recrystallization or column chromatography as needed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminoisobutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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